Cas no 1428233-55-9 (7,7-dimethyl-1,4-thiazepane)
7,7-dimethyl-1,4-thiazepane Chemical and Physical Properties
Names and Identifiers
-
- 7,7-dimethyl-1,4-thiazepane
- 1,4-Thiazepine, hexahydro-7,7-dimethyl-
-
- Inchi: 1S/C7H15NS/c1-7(2)3-4-8-5-6-9-7/h8H,3-6H2,1-2H3
- InChI Key: YZWAFSCFMWWRJB-UHFFFAOYSA-N
- SMILES: S1C(C)(C)CCNCC1
7,7-dimethyl-1,4-thiazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D457623-10mg |
7,7-dimethyl-1,4-thiazepane |
1428233-55-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D457623-50mg |
7,7-dimethyl-1,4-thiazepane |
1428233-55-9 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D457623-100mg |
7,7-dimethyl-1,4-thiazepane |
1428233-55-9 | 100mg |
$ 295.00 | 2022-06-05 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01011542-1g |
7,7-Dimethyl-1,4-thiazepane |
1428233-55-9 | 95% | 1g |
¥3199.0 | 2023-04-02 | |
| Enamine | EN300-188088-0.05g |
7,7-dimethyl-1,4-thiazepane |
1428233-55-9 | 95% | 0.05g |
$100.0 | 2023-09-18 | |
| Enamine | EN300-188088-0.1g |
7,7-dimethyl-1,4-thiazepane |
1428233-55-9 | 95% | 0.1g |
$149.0 | 2023-09-18 | |
| Enamine | EN300-188088-0.25g |
7,7-dimethyl-1,4-thiazepane |
1428233-55-9 | 95% | 0.25g |
$212.0 | 2023-09-18 | |
| Enamine | EN300-188088-0.5g |
7,7-dimethyl-1,4-thiazepane |
1428233-55-9 | 95% | 0.5g |
$334.0 | 2023-09-18 | |
| Enamine | EN300-188088-1.0g |
7,7-dimethyl-1,4-thiazepane |
1428233-55-9 | 95% | 1g |
$428.0 | 2023-05-01 | |
| Enamine | EN300-188088-2.5g |
7,7-dimethyl-1,4-thiazepane |
1428233-55-9 | 95% | 2.5g |
$838.0 | 2023-09-18 |
7,7-dimethyl-1,4-thiazepane Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 7,7-dimethyl-1,4-thiazepane
Introduction to 7,7-dimethyl-1,4-thiazepane (CAS No. 1428233-55-9)
7,7-dimethyl-1,4-thiazepane is a heterocyclic compound belonging to the thiazepane class, characterized by a sulfur-containing seven-membered ring fused with a six-membered benzene ring. This compound, identified by its Chemical Abstracts Service (CAS) number 1428233-55-9, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The presence of both nitrogen and sulfur atoms in its core structure imparts distinctive electronic and steric characteristics, making it a valuable scaffold for the development of novel therapeutic agents.
The molecular formula of 7,7-dimethyl-1,4-thiazepane is C₉H₁₂N₂S, reflecting its composition of nine carbon atoms, twelve hydrogen atoms, two nitrogen atoms, and one sulfur atom. The dimethyl substitution at the 7-position of the thiazepane ring introduces additional steric hindrance and electronic effects that can modulate the compound's reactivity and interactions with biological targets. This structural feature has been exploited in medicinal chemistry to fine-tune pharmacokinetic profiles and enhance binding affinity to specific enzymes or receptors.
In recent years, 7,7-dimethyl-1,4-thiazepane has been studied as a potential intermediate in the synthesis of bioactive molecules. Its thiazepane core is a privileged structure in drug discovery, frequently appearing in compounds with demonstrated pharmacological effects. For instance, derivatives of thiazepane have been investigated for their antimicrobial, antiviral, and anti-inflammatory properties. The sulfur atom in the ring can participate in hydrogen bonding or coordinate with metal ions, which may be relevant for designing metal-binding drugs or enzyme inhibitors.
One of the most compelling aspects of 7,7-dimethyl-1,4-thiazepane is its versatility as a chemical building block. Researchers have utilized this scaffold to develop molecules targeting various disease pathways. Notably, studies have explored its potential in central nervous system (CNS) disorders due to the ability of thiazepane derivatives to cross the blood-brain barrier. The dimethyl substitution may influence lipophilicity and metabolic stability, critical factors for CNS drug development.
Recent advances in computational chemistry have enabled more efficient virtual screening of compounds like 7,7-dimethyl-1,4-thiazepane. Molecular docking simulations have been employed to predict binding interactions with proteins such as kinases or G protein-coupled receptors (GPCRs). These studies suggest that modifications at the 1-position or 4-position of the thiazepane ring could enhance binding affinity while maintaining overall structural integrity. Such insights are guiding experimental efforts toward optimizing lead compounds for further development.
The synthesis of 7,7-dimethyl-1,4-thiazepane typically involves multi-step organic transformations starting from commercially available precursors. Common strategies include cyclization reactions to form the thiazepane core followed by functional group manipulations to introduce the dimethyl groups and other desired substituents. Advances in catalytic methods have improved yields and reduced byproduct formation, making large-scale production more feasible.
In conclusion,7,7-dimethyl-1,4-thiazepane (CAS No. 1428233-55-9) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new therapeutic applications for thiazepane derivatives,this compound is poised to play a significant role in developing next-generation medicines.
1428233-55-9 (7,7-dimethyl-1,4-thiazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)